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Compound of Interest

Compound Name: Benzyl 5-hydroxypentanoate

Cat. No.: B121578 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection.

Benzyl 5-hydroxypentanoate, a compound utilized in various synthetic processes, requires

careful handling and disposal due to its potential hazards. This guide provides a

comprehensive, step-by-step procedure for its safe disposal.

Chemical Safety Profile
Understanding the hazard profile of Benzyl 5-hydroxypentanoate is the first step in its safe

management. The compound is classified with the following hazard statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

These classifications necessitate the use of appropriate personal protective equipment (PPE)

and adherence to strict disposal protocols.
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For quick reference, the key identifiers and physical properties of Benzyl 5-
hydroxypentanoate are summarized in the table below.

Property Value

CAS Number 134848-96-7

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Appearance Colorless to clear Pale Yellow Oil

Boiling Point 314.8±25.0 °C (Predicted)

Density 1.100±0.06 g/cm³ (Predicted)

Storage Temperature 2-8°C (Refrigerator) or -80°C

Experimental Protocol: Disposal Procedure
This protocol outlines the necessary steps for the safe and compliant disposal of Benzyl 5-
hydroxypentanoate.

Objective: To safely dispose of Benzyl 5-hydroxypentanoate waste in accordance with

general laboratory safety standards.

Materials:

Designated hazardous waste container (chemically compatible, e.g., glass or polyethylene)

Hazardous waste labels

Personal Protective Equipment (PPE):

Nitrile gloves

Safety glasses or goggles

Laboratory coat
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Fume hood

Spill kit for chemical spills

Procedure:

Personnel Protection: Before handling Benzyl 5-hydroxypentanoate, ensure all required

PPE is worn. This includes a lab coat, nitrile gloves, and safety glasses.

Waste Segregation:

Do not dispose of Benzyl 5-hydroxypentanoate down the sink or in regular trash.[3][4][5]

Liquid waste containing Benzyl 5-hydroxypentanoate should be collected in a

designated container for non-halogenated organic solvent waste.

Solid waste, such as contaminated gloves, paper towels, or vials, should be collected in a

separate, clearly labeled container for solid chemical waste.

Waste Collection:

Perform all transfers of Benzyl 5-hydroxypentanoate waste inside a certified fume hood

to minimize inhalation exposure.

Use a funnel for transferring liquid waste to the designated container to prevent spills.

Ensure the waste container is made of a material compatible with Benzyl 5-
hydroxypentanoate. The original container is often a suitable choice for waste collection.

[6]

Do not overfill the waste container; leave at least 10% headspace to allow for vapor

expansion.

Keep the hazardous waste container securely closed when not in use.[4][6]

Labeling of Hazardous Waste:

Immediately label the hazardous waste container with a completed hazardous waste tag.
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The label must include:

The words "Hazardous Waste"[4]

The full chemical name: "Benzyl 5-hydroxypentanoate" (avoid abbreviations or

formulas)[4]

The approximate concentration and volume of the waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Storage of Hazardous Waste:

Store the labeled hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible chemicals.

Utilize secondary containment, such as a chemical-resistant tray, to contain any potential

leaks or spills.[7]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a

licensed hazardous waste disposal contractor to schedule a pickup for the waste.[8][9]

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Spill and Emergency Procedures:

In the event of a spill, immediately alert others in the vicinity.

If the spill is small and you are trained to handle it, use an appropriate chemical spill kit to

absorb the material.

Place all contaminated cleanup materials in a sealed bag and dispose of it as hazardous

solid waste.
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For large spills, evacuate the area and contact your institution's emergency response

team.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Benzyl 5-hydroxypentanoate.
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Disposal Workflow for Benzyl 5-hydroxypentanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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